Cas no 16690-08-7 (2-acetyl-3-oxobutanal)

2-acetyl-3-oxobutanal structure
2-acetyl-3-oxobutanal structure
Product Name:2-acetyl-3-oxobutanal
CAS No:16690-08-7
MF:C6H8O3
MW:128.125922203064
CID:1347612
PubChem ID:435352
Update Time:2025-04-20

2-acetyl-3-oxobutanal Chemical and Physical Properties

Names and Identifiers

    • Butanal, 2-acetyl-3-oxo-
    • 2-acetyl-3-oxoButanal
    • DTXSID40901466
    • AKOS026730732
    • SCHEMBL1803732
    • DA-20961
    • NoName_584
    • 16690-08-7
    • E89147
    • diacetyl acetaldehyde
    • EN300-1124907
    • 2-acetyl-3-oxobutanal
    • Inchi: 1S/C6H8O3/c1-4(8)6(3-7)5(2)9/h3,6H,1-2H3
    • InChI Key: GJSXKXYAFKZUQY-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C=O)C(C)=O

Computed Properties

  • Exact Mass: 128.04734
  • Monoisotopic Mass: 128.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.21

2-acetyl-3-oxobutanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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